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Compound of Interest

Compound Name: 2-Hydroxy-5-methoxyhexan-3-one

CAS No.: 101080-34-6

Cat. No.: B3020543 Get Quote

A Note on Chemical Nomenclature: This guide focuses on 2-Hydroxy-5-methylhexan-3-one.

Initial searches for "2-Hydroxy-5-methoxyhexan-3-one" did not yield a compound with that

specific structure in major chemical databases. It is presumed that "methoxy" was a

typographical error for "methyl," a common and well-documented compound.

Introduction
2-Hydroxy-5-methylhexan-3-one is an alpha-hydroxy ketone, a class of organic compounds

characterized by a hydroxyl group adjacent to a carbonyl group.[1] This structural motif imparts

unique chemical reactivity and is found in various natural products. Notably, 2-Hydroxy-5-

methylhexan-3-one has been identified as a characteristic volatile component in eucalyptus

honeys, contributing to their distinct flavor profile.[2][3] It is also utilized as a flavoring agent in

the food industry.[4][5] This guide provides a comprehensive overview of its chemical identity,

properties, synthesis, and safety considerations, tailored for professionals in research and drug

development.

Chemical Identification and Properties
A precise understanding of a compound's identifiers and physicochemical properties is

fundamental for any scientific application.
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Proper identification of a chemical substance is crucial for regulatory compliance, procurement,

and accurate scientific communication. The following table summarizes the key identifiers for 2-

Hydroxy-5-methylhexan-3-one.

Identifier Value Source

CAS Number 246511-74-0 [1][4][6]

IUPAC Name
2-hydroxy-5-methylhexan-3-

one
[4]

Molecular Formula C7H14O2 [1][6][7]

Molecular Weight 130.187 g/mol [1][8]

InChI
InChI=1S/C7H14O2/c1-5(2)4-

7(9)6(3)8/h5-6,8H,4H2,1-3H3
[1][4][6][7]

InChIKey
OYUBDGVWESFPBQ-

UHFFFAOYSA-N
[1][4][7]

Canonical SMILES CC(C)CC(=O)C(C)O [4][7][8]

UNII F06LL2B56F [4][5][8]

EC Number 607-413-0 [4][8]

FEMA Number 3989 [4][5]

Physicochemical Properties
The physical and chemical properties of 2-Hydroxy-5-methylhexan-3-one are essential for

designing experimental protocols, predicting its behavior in various systems, and ensuring safe

handling.
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Property Value Source

Boiling Point 172.2 °C at 760 mmHg [6]

Density 0.933 g/cm³ [6]

Flash Point 63.9 °C (147.0 °F) [5][6]

Water Solubility 52.1 g/L (Predicted) [1]

logP 0.67 (Predicted) [1]

Vapor Pressure 0.426 mmHg at 25°C [6][8]

Refractive Index 1.429 [6][8]

Synthesis and Manufacturing
The synthesis of 2-Hydroxy-5-methylhexan-3-one can be achieved through various organic

chemistry methodologies. A common and effective approach involves the oxidation of a silyl

enol ether intermediate.[2]

Synthetic Pathway Overview
A documented synthesis of 2-Hydroxy-5-methylhexan-3-one begins with isovaleraldehyde and

ethylmagnesium bromide to form 5-methyl-3-hexanone via a Grignard reaction followed by

oxidation.[2] The subsequent key steps are the regioselective formation of a silyl enol ether and

its oxidation.[2]

Isovaleraldehyde + 
Ethylmagnesium Bromide Grignard ReactionStep 1 5-methyl-3-hexanol Oxidation (PCC)Step 2 5-methyl-3-hexanone Deprotonation (NaHMDS) & 

Silylation (TMSCl)
Step 3 Silyl Enol Ether Oxidation (m-CPBA)Step 4 2-Hydroxy-5-methylhexan-3-one

Click to download full resolution via product page

Caption: Synthetic workflow for 2-Hydroxy-5-methylhexan-3-one.

Detailed Experimental Protocol
The following protocol is a generalized representation based on established synthetic routes.[2]
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Step 1: Synthesis of 5-methyl-3-hexanone

Prepare a Grignard reagent from ethylmagnesium bromide in an appropriate ether solvent

(e.g., diethyl ether or THF).

Slowly add isovaleraldehyde to the Grignard reagent solution under an inert atmosphere

(e.g., nitrogen or argon) at a reduced temperature (e.g., 0 °C).

After the addition is complete, allow the reaction to warm to room temperature and stir until

the starting material is consumed (monitored by TLC or GC).

Quench the reaction with a saturated aqueous solution of ammonium chloride.

Extract the aqueous layer with an organic solvent, combine the organic layers, dry over an

anhydrous salt (e.g., MgSO4), filter, and concentrate under reduced pressure to yield crude

5-methyl-3-hexanol.

Oxidize the crude alcohol to the corresponding ketone, 5-methyl-3-hexanone, using an

oxidizing agent such as pyridinium chlorochromate (PCC).

Step 2: Synthesis of 2-Hydroxy-5-methylhexan-3-one

Dissolve 5-methyl-3-hexanone in a non-polar solvent like n-hexane.

Add a strong, non-nucleophilic base such as sodium bis(trimethylsilyl)amide (NaHMDS) to

deprotonate the ketone, forming the enolate.

Treat the enolate with chlorotrimethylsilane (TMSCl) to form the corresponding silyl enol

ether with high regioselectivity.

Oxidize the silyl enol ether with an oxidizing agent like meta-chloroperoxybenzoic acid (m-

CPBA).

Purify the resulting 2-Hydroxy-5-methylhexan-3-one using flash chromatography to obtain

the pure product.
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While primarily known as a flavoring agent, the unique structure of 2-Hydroxy-5-methylhexan-3-

one presents potential opportunities in other areas of chemical research.

Flavor and Fragrance Chemistry
Its primary application is as a flavoring agent in food products.[4][5] Its organoleptic properties

are described as having a cheese and sour milk odor.[2] The presence of this compound in

eucalyptus honey is a key marker for its botanical origin.[3]

Synthetic Chemistry
As an alpha-hydroxy ketone, it can serve as a versatile building block in organic synthesis. The

hydroxyl and carbonyl groups can be selectively modified to introduce new functionalities and

build more complex molecules.

Safety and Toxicology
A thorough understanding of the safety and toxicological profile of a compound is paramount

for its handling and application.

Hazard Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2-Hydroxy-5-methylhexan-3-one is classified with the following hazards:

H315: Causes skin irritation[4]

H319: Causes serious eye irritation[4]

H331: Toxic if inhaled[4]

H335: May cause respiratory irritation[4]

Handling and First Aid
Due to its hazard profile, appropriate personal protective equipment (PPE), including gloves

and eye protection, should be used when handling this compound.[9] Work should be

conducted in a well-ventilated area or a fume hood.
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First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.[10]

Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation persists.[9]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek medical attention.[9]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a doctor.[9]

Toxicological Properties
The toxicological properties of 2-Hydroxy-5-methylhexan-3-one have not been thoroughly

investigated. Therefore, it should be handled with care, assuming it may have unknown

hazardous properties.

Conclusion
2-Hydroxy-5-methylhexan-3-one is a well-characterized alpha-hydroxy ketone with established

identifiers and physicochemical properties. Its synthesis is achievable through standard organic

chemistry techniques, and it finds its primary application in the flavor industry. While its

toxicological profile is not extensively studied, its GHS classification necessitates careful

handling and adherence to safety protocols. For researchers and drug development

professionals, this compound can serve as a useful synthon or a reference standard in food

chemistry and metabolomics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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